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Compound of Interest

Compound Name: Tspba

Cat. No.: B13156858

Disclaimer: The following guide has been compiled from publicly available research and
chemical data. Notably, a formal Safety Data Sheet (SDS) or Material Safety Data Sheet
(MSDS) for the ROS-responsive crosslinker Tspba could not be located. The safety and
handling guidelines presented herein are inferred from the general properties of related
chemical compounds and are intended for informational purposes only. Researchers and
scientists must conduct their own thorough risk assessments before handling this substance
and should consult with their institution's environmental health and safety department.

Introduction

The acronym "Tspba" has been identified in chemical literature and supplier catalogues
referring to distinct substances. For professionals in drug development and biomedical
research, "Tspba" most commonly denotes a sophisticated, ROS-responsive crosslinking
agent.[1] Its full chemical name is (4-boronophenyl)methyl-[3-[(4-boronophenyl)methyl-
dimethylazaniumyl]propyl]-dimethylazanium dibromide.[2] This compound is instrumental in the
formation of "smart" hydrogels that can respond to specific biological cues, particularly reactive
oxygen species (ROS).[1]

A second, less common substance also referred to as "TSBPA" is 4,4'-
(Diphenylsilanediyl)bis(N,N-diphenylaniline), a tetraarylsilane compound utilized in the field of
organic electronics as a hole transport material.[3][4] Given the target audience of this guide,
all subsequent information will pertain to the ROS-responsive crosslinker.
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Core Properties and Specifications

While a comprehensive, officially sanctioned datasheet is not available, data aggregated from
chemical databases provides insight into the physicochemical properties of Tspba.[2]

Property Value Source
Molecular Formula C21H34B2Br2N20a4 PubChem|[2]
Molecular Weight 559.9 g/mol PubChem|[2]

(4-boronophenyl)methyl-[3-[(4-
boronophenyl)methyl-

IUPAC Name ] ] PubChem][2]
dimethylazaniumyl]propyl]-

dimethylazanium dibromide

TSPBA, ROS-responsive
Depositor-Supplied Synonyms crosslinker TSPBA, 2222566- PubChem|[2]
33-6, GLXC-26766

Inferred Safety and Handling Guidelines

The following precautions are based on the safety profiles of similar chemical structures, such
as boronic acid derivatives and organic bromide salts. These compounds are often classified
as irritants.
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Precaution Category

Recommended Guidelines

Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles.
Hand Protection: Wear compatible chemical-
resistant gloves. Skin and Body Protection:

Wear a laboratory coat.

Use in a well-ventilated area, preferably within a

chemical fume hood. Avoid breathing dust,

Handlin
9 fumes, or vapors. Avoid contact with skin and
eyes. Wash hands thoroughly after handling.
Store in a tightly sealed container in a cool, dry
Storage

place. Keep away from strong oxidizing agents.

First Aid (In case of exposure)

Eyes: Immediately flush with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention. Skin: Flush skin with plenty of water.
Remove contaminated clothing. Seek medical
attention if irritation develops. Inhalation:
Remove to fresh air. If not breathing, give
artificial respiration. Seek medical attention.
Ingestion: Do NOT induce vomiting. Wash out

mouth with water. Seek medical attention.

Disposal

Dispose of contents and container in
accordance with local, regional, national, and

international regulations.

Experimental Protocol: Preparation of a Tspba-

based Hydrogel

Tspba is frequently used to form hydrogels by crosslinking with polymers like polyvinyl alcohol

(PVA). These hydrogels are notable for their responsiveness to ROS. The following is a

generalized protocol based on published research.

Materials:
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Tspba (ROS-responsive crosslinker)

Polyvinyl alcohol (PVA)

Deionized water or appropriate buffer solution (e.g., PBS)

Dual-syringe mixing system
Methodology:
e Preparation of Stock Solutions:

o Prepare an aqueous solution of PVA at the desired concentration. This may require
heating to fully dissolve the polymer.

o Prepare an aqueous solution of Tspba at the desired concentration.
e Hydrogel Formation:

o For in vitro experiments, predetermined amounts of the PVA and Tspba solutions are
mixed. The crosslinking process begins immediately, leading to gelation.

o For in vivo applications, the PVA and Tspba aqueous solutions are loaded into separate
barrels of a dual-syringe system.[2] Simultaneous injection of the two solutions at the
target site allows for in situ gel formation.[2]

e Characterization:

o The resulting hydrogel can be characterized by various methods, including Scanning
Electron Microscopy (SEM) to analyze its porous structure and rheometry to measure its
storage (G') and loss (G") moduli.

Visualizations
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Caption: Chemical structure of Tspba crosslinker.
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Caption: Workflow for in situ hydrogel formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Applications of the ROS-Responsive Thioketal Linker for the Production of Smart
Nanomedicines - PMC [pmc.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Technical Guide on Tspba: Identity, Application, and
Inferred Safety Considerations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13156858#tspba-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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